Cas no 476362-41-1 (Tert-butyl N-(ethylamino)carbamate)

• Product name: Tert-butyl N-(ethylamino)carbamate
• CAS No: 476362-41-1
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• MDL: MFCD22380479
• CID: 1518107
• PubChem ID: 11194489

Tert-butyl N-(ethylamino)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(ethylamino)carbamate
• AG-F-62016
• t-butoxycarbonylamino-ethylamine
• BL009810
• tert-butyl 2-ethylhydrazinecarboxylate
• 2-amino-l-(N'-tert-butoxycarbonylamino)ethane
• N-ethyl-N'-Boc hydrazine
• CTK4J0150
• N'-ethylhydrazinecarboxylic acid tert-butyl ester
• N'-ethyl-hydrazinecarboxylic acid tert-butyl ester
• AS-45775
• 476362-41-1
• tert-butyl2-ethylhydrazinecarboxylate
• AKOS027254572
• DTXSID20458261
• tert-butyl 2-ethylhydrazine-1-carboxylate
• Hydrazinecarboxylic acid, 2-ethyl-, 1,1-dimethylethyl ester (9CI)
• N'-ETHYLTERT-BUTOXYCARBOHYDRAZIDE
• DB-256503
• SB86446
• SCHEMBL2776487
• CS-0151958
• BUA36241
• AGBGVIVRTPGQSC-UHFFFAOYSA-N
• MFCD22380479
• Tert-butyl N-(ethylamino)carbamate

• MDL： MFCD22380479
• Inchi： InChI=1S/C7H16N2O2/c1-5-8-9-6(10)11-7(2,3)4/h8H,5H2,1-4H3,(H,9,10)
• InChI Key： AGBGVIVRTPGQSC-UHFFFAOYSA-N
• SMILES： CCNNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 1.1